3-[3-Aminobenzyloxy]benzonitrile

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 3-[(3-aminophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H12N2O/c15-9-11-3-2-6-14(8-11)17-10-12-4-1-5-13(16)7-12/h1-8H,10,16H2
• InChI Key: OXYAYJCSQFPOQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)COC2=CC=CC(=C2)C#N

Description

3-[3-Aminobenzyloxy]benzonitrile is a benzonitrile derivative featuring a 3-aminobenzyloxy substituent at the 3-position of the aromatic ring. Such structural attributes make it a candidate for pharmaceutical and materials science applications, particularly in receptor binding and catalysis.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural analogs of 3-[3-Aminobenzyloxy]benzonitrile, highlighting differences in substituents, synthesis, and applications:

Compound Name	Structure	Key Features	Synthesis (Yield)	Applications/Activity	References
3-[3-Aminobenzyloxy]benzonitrile	Benzonitrile with 3-aminobenzyloxy at 3-position	Amino group enables hydrogen bonding; benzyloxy adds hydrophobicity	Likely via SNAr or Ullmann coupling	Potential receptor ligands, drug candidates	—
2-(3-Aminophenoxy)benzonitrile (3C)	Benzonitrile with 3-aminophenoxy at 2-position	Direct phenoxy linkage; smaller substituent	86% yield via SNAr (2-fluorobenzonitrile + 3-aminophenol)	Intermediate for peripherally selective analogs
3-(Aminomethyl)benzonitrile	Benzonitrile with aminomethyl at 3-position	Compact structure; higher solubility	Commercial availability (Kanto Reagents)	Pharmaceutical intermediates
3-Amino-4-chlorobenzonitrile	Benzonitrile with amino and chloro at 3- and 4-positions	Electron-withdrawing Cl enhances stability	Not specified	Antimicrobial or agrochemical intermediates
3-((1H-Benzo[d]imidazol-1-yl)methyl)benzonitrile	Benzonitrile with benzimidazole-methyl at 3-position	Bulky substituent; heterocyclic interaction sites	Synthesized via alkylation (86% yield)	IDO1 inhibitor (anticancer potential)
5FB (PDB ID: 3K6P ligand)	3-(Trifluoromethyl)benzonitrile with thiazolidinone and methoxyphenoxy	Multiple hydrogen bond donors/acceptors; high binding affinity to ERRα	KEGG database similarity search	Estrogen-related receptor α ligand

Structural and Functional Analysis

Electronic and Steric Effects

• Electron-Withdrawing Groups : The nitrile group in all analogs enhances electrophilicity, facilitating interactions with aromatic residues in proteins (e.g., ARG 372 in 5FB’s receptor binding ).

Receptor Binding and Selectivity

• The 3-aminobenzyloxy group’s dual functionality (hydrogen bonding + hydrophobicity) mirrors 5FB’s interactions with ERRα, where hydrogen bonds (ARG 372) and hydrophobic residues stabilize binding .
• Compared to 3-((1H-benzo[d]imidazol-1-yl)methyl)benzonitrile, the target compound lacks a heterocycle but may exhibit better solubility due to the ether linkage.